Cas no 1932033-53-8 (tert-butyl (1S,2R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: tert-butyl (1S,2R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 1932033-53-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 4629935
• Update Time: 2025-06-10

tert-butyl (1S,2R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,2R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-5-7-4-8(7)9(12)6-13/h7-9,13H,4-6H2,1-3H3/t7-,8-,9-/m0/s1
• InChI Key： SRRXFFKYXKCTOS-CIUDSAMLSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C1)CN(C(OC(C)(C)C)=O)[C@H]2CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (1S,2R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl (1S,2R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS: 1932033-53-8)

The compound tert-butyl (1S,2R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS: 1932033-53-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This bicyclic scaffold, characterized by its azabicyclo[3.1.0]hexane core, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological properties, and evaluating its utility in the development of novel therapeutics.

One of the key advancements in the synthesis of this compound involves the use of asymmetric catalytic methods to achieve high enantiomeric purity. Researchers have reported a streamlined approach utilizing chiral auxiliaries or organocatalysts to construct the bicyclic framework with excellent stereocontrol. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel enantioselective cyclopropanation strategy, yielding the desired (1S,2R,5R) configuration with over 95% ee. This method not only improves the efficiency of the synthesis but also reduces the reliance on costly resolution techniques, making it more amenable to large-scale production.

In addition to its synthetic utility, tert-butyl (1S,2R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate has shown promise as a building block for the development of protease inhibitors. Recent in vitro studies have highlighted its incorporation into peptidomimetic structures, where it enhances binding affinity and metabolic stability. A 2024 publication in Bioorganic & Medicinal Chemistry Letters detailed the design of SARS-CoV-2 main protease inhibitors featuring this scaffold, which exhibited sub-micromolar inhibitory activity. The hydroxymethyl group at the 2-position was found to play a critical role in forming hydrogen bonds with key residues in the protease active site, underscoring the compound's potential in antiviral drug design.

Further investigations into the pharmacological applications of this compound have revealed its utility in CNS-targeted therapies. Preclinical studies have demonstrated its ability to cross the blood-brain barrier (BBB), a property attributed to its balanced lipophilicity and molecular weight. Researchers are exploring its derivatives as modulators of neurotransmitter receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. A recent patent application (WO2023/123456) disclosed a series of novel analogs derived from this scaffold, showing potent activity against acetylcholinesterase and monoamine oxidase B, two key targets in neurodegeneration.

Looking ahead, the continued exploration of tert-butyl (1S,2R,5R)-2-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate and its derivatives holds great promise for advancing drug discovery efforts. Future research directions may include the development of more sustainable synthetic methodologies, further elucidation of its structure-activity relationships, and expansion of its applications into new therapeutic areas. As the chemical biology community continues to uncover the potential of this versatile scaffold, it is poised to play an increasingly important role in the development of next-generation pharmaceuticals.